Cas no 2113-72-6 (ST50036526)

• Product Name: ST50036526
• CAS No: 2113-72-6
• MF: C₅H₁₀N₄S₂
• MW: 190.289697170258
• CID: 2841128
• PubChem ID: 2143459
• Update Time: 2025-04-21

ST50036526 Chemical and Physical Properties

Names and Identifiers

• NCGC00319947-01
• DTXCID60317742
• AB01316326-02
• DTXSID90366703
• 1,2-Hydrazinedicarbothioamide, N1-2-propen-1-yl-
• ST50036526
• AKOS001050724
• Z45800855
• 2113-72-6
• SCHEMBL5185769

• Inchi： 1S/C5H10N4S2/c1-2-3-7-5(11)9-8-4(6)10/h2H,1,3H2,(H3,6,8,10)(H2,7,9,11)
• InChI Key： QLJIUOJUGAWXDA-UHFFFAOYSA-N
• SMILES： S=C(NNC(N)=S)NCC=C

Computed Properties

• Exact Mass: 190.03468868Da
• Monoisotopic Mass: 190.03468868Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 168
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 126Ų